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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzyl alcohol

Cat. No.: B068981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Fluoro-4-methylbenzyl alcohol (CAS No: 192702-79-7) is a fluorinated aromatic alcohol of

interest in medicinal chemistry and drug development. Its specific physical properties are

crucial for its handling, formulation, and application in various research and development

stages. This technical guide provides a comprehensive overview of the core physical properties

of 3-Fluoro-4-methylbenzyl alcohol, including detailed experimental protocols for their

determination.

Chemical Structure
The molecular structure of 3-Fluoro-4-methylbenzyl alcohol is fundamental to its physical

and chemical behavior.

Caption: 2D Chemical Structure of 3-Fluoro-4-methylbenzyl alcohol.

Core Physical Properties
The key physical properties of 3-Fluoro-4-methylbenzyl alcohol are summarized in the table

below for easy reference and comparison.
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Property Value

CAS Number 192702-79-7

Molecular Formula C₈H₉FO

Molecular Weight 140.16 g/mol [1]

Physical Form Solid[1]

Melting Point 33-36 °C[1]

Boiling Point 212.8 °C at 760 mmHg

Density 1.132 g/cm³[2]

Solubility

No specific experimental data is available.

Based on its structure, which includes a polar

alcohol group and a largely nonpolar

fluorotoluene ring, it is predicted to have low

solubility in water and good solubility in organic

solvents like ethanol, methanol, and acetone.

Experimental Protocols
Detailed methodologies for the determination of the key physical properties are provided below.

These protocols are standard procedures in organic chemistry laboratories.

Melting Point Determination (Capillary Method)
This method is used to determine the temperature range over which the solid-to-liquid phase

transition occurs.

Sample Preparation Measurement Data Recording

Grind the solid sample to a fine powder. Pack the powdered sample into a capillary tube to a height of 2-3 mm. Place the capillary tube in a melting point apparatus.Insert sample Heat the sample at a controlled rate (e.g., 1-2 °C/min). Observe the sample through the magnifying lens. Record the temperature at which the first drop of liquid appears (T1).Observe melting Record the temperature at which the entire sample becomes liquid (T2). The melting point range is T1 - T2.
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Caption: Workflow for Melting Point Determination.

Protocol:

Sample Preparation: A small amount of dry 3-Fluoro-4-methylbenzyl alcohol is finely

ground. The open end of a capillary tube is pressed into the powder. The tube is then

inverted and tapped gently to pack the solid into the closed end to a height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed in the heating block of a melting point

apparatus.

Measurement: The sample is heated at a steady and slow rate (approximately 1-2 °C per

minute) to ensure thermal equilibrium between the sample, the heating block, and the

thermometer.

Observation and Recording: The temperature at which the first droplet of liquid is observed is

recorded as the onset of melting. The temperature at which the last solid crystal melts is

recorded as the completion of melting. The range between these two temperatures is the

melting point range.

Boiling Point Determination (Distillation Method)
This method is suitable for determining the boiling point of a liquid at atmospheric pressure.

Since 3-Fluoro-4-methylbenzyl alcohol is a solid at room temperature, it must first be melted.

Protocol:

Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a

condenser, a thermometer, and a receiving flask.

Sample and Heating: The melted 3-Fluoro-4-methylbenzyl alcohol is placed in the

distillation flask along with a few boiling chips to ensure smooth boiling. The flask is heated

gently.

Measurement: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The

temperature is recorded when it stabilizes, which indicates that the vapor is in equilibrium

with the boiling liquid. This stable temperature is the boiling point.
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Pressure Correction: The atmospheric pressure is recorded, and the observed boiling point

can be corrected to the standard pressure of 760 mmHg if necessary.

Density Determination (Pycnometer Method)
The density of a solid can be determined using a pycnometer and a liquid in which the solid is

insoluble.

Weigh the empty, dry pycnometer (m1).

Add the solid sample to the pycnometer and weigh (m2).

Weigh the pycnometer filled only with the inert liquid (m4).Fill the pycnometer with an inert liquid of known density (ρ_liquid) and weigh (m3).

Calculate the density of the solid.

Click to download full resolution via product page

Caption: Logical Flow for Density Determination.

Protocol:

Mass of Empty Pycnometer: A clean, dry pycnometer (a small glass flask with a precise

volume) is weighed (m₁).

Mass of Pycnometer with Sample: A known mass of 3-Fluoro-4-methylbenzyl alcohol is
added to the pycnometer, and it is weighed again (m₂). The mass of the sample is (m₂ - m₁).

Mass with Sample and Liquid: The pycnometer containing the sample is filled with a liquid of

known density (ρ_liquid) in which the solid is insoluble. The pycnometer is then weighed
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(m₃).

Mass with Liquid Only: The pycnometer is emptied, cleaned, and filled with only the inert

liquid and weighed (m₄).

Calculation: The density of the solid (ρ_solid) is calculated using the following formula:

ρ_solid = [(m₂ - m₁) * ρ_liquid] / [(m₄ - m₁) - (m₃ - m₂)]

Solubility Determination
Qualitative solubility is determined by observing the dissolution of a small amount of the solute

in a given solvent.

Protocol:

Sample Preparation: A small, measured amount of 3-Fluoro-4-methylbenzyl alcohol (e.g.,

10 mg) is placed in a test tube.

Solvent Addition: A small volume of the solvent to be tested (e.g., 1 mL of water, ethanol,

acetone, etc.) is added to the test tube.

Observation: The mixture is agitated (e.g., by vortexing) for a set period. The sample is

visually inspected to determine if it has completely dissolved.

Classification: The solubility is classified as "soluble," "sparingly soluble," or "insoluble"

based on the observation. For quantitative solubility, a saturated solution is prepared, and

the concentration of the dissolved solute is determined analytically (e.g., by HPLC or UV-Vis

spectroscopy).

Conclusion
This technical guide provides essential physical property data for 3-Fluoro-4-methylbenzyl
alcohol, which is critical for its application in research and development. The provided

experimental protocols offer standardized methods for the verification and determination of

these properties in a laboratory setting. The combination of tabulated data and detailed

methodologies aims to support the work of researchers, scientists, and drug development

professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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